Cas no 184150-81-0 (2-Ethyl-1H-indole-6-carboxylic acid methyl ester)

2-Ethyl-1H-indole-6-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-1H-indole-6-carboxylic acid methyl ester
- Methyl 2-ethyl-1H-indole-6-carboxylate
- 2-Ethyl-1H-indole-6-Carbocylic acid methyl ester
- methyl 2-ethylindole-6-carboxylate
- Methyl2-ethyl-1H-indole-6-carboxylate
- DETYGYFLEMGFIB-UHFFFAOYSA-N
- DB-065461
- 184150-81-0
- SCHEMBL5881814
- I10969
-
- MDL: MFCD18381246
- Inchi: InChI=1S/C12H13NO2/c1-3-10-6-8-4-5-9(12(14)15-2)7-11(8)13-10/h4-7,13H,3H2,1-2H3
- InChI Key: DETYGYFLEMGFIB-UHFFFAOYSA-N
- SMILES: CCC1=CC2=C(C=C(C=C2)C(=O)OC)N1
Computed Properties
- Exact Mass: 203.094628657Da
- Monoisotopic Mass: 203.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.1Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 356.4±22.0 °C at 760 mmHg
- Flash Point: 169.3±22.3 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-Ethyl-1H-indole-6-carboxylic acid methyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Ethyl-1H-indole-6-carboxylic acid methyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E927743-1mg |
2-Ethyl-1H-indole-6-carboxylic Acid methyl ester |
184150-81-0 | 1mg |
$ 50.00 | 2022-06-05 | ||
TRC | E927743-2mg |
2-Ethyl-1H-indole-6-carboxylic Acid methyl ester |
184150-81-0 | 2mg |
$ 65.00 | 2022-06-05 | ||
eNovation Chemicals LLC | Y0998074-5g |
2-ethyl-1H-indole-6-carboxylic acid methyl ester |
184150-81-0 | 95% | 5g |
$1300 | 2025-02-26 | |
eNovation Chemicals LLC | Y0998074-5g |
2-ethyl-1H-indole-6-carboxylic acid methyl ester |
184150-81-0 | 95% | 5g |
$1300 | 2025-02-21 | |
Chemenu | CM241821-1g |
Methyl 2-ethyl-1H-indole-6-carboxylate |
184150-81-0 | 95% | 1g |
$425 | 2021-08-04 | |
eNovation Chemicals LLC | Y0998074-5g |
2-Ethyl-1H-indole-6-carboxylic acid methyl ester |
184150-81-0 | 95% | 5g |
$1300 | 2024-08-02 | |
TRC | E927743-10mg |
2-Ethyl-1H-indole-6-carboxylic Acid methyl ester |
184150-81-0 | 10mg |
$ 80.00 | 2022-06-05 | ||
Chemenu | CM241821-1g |
Methyl 2-ethyl-1H-indole-6-carboxylate |
184150-81-0 | 95% | 1g |
$425 | 2023-02-02 |
2-Ethyl-1H-indole-6-carboxylic acid methyl ester Related Literature
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
-
Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
-
Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
-
Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
Additional information on 2-Ethyl-1H-indole-6-carboxylic acid methyl ester
Introduction to 2-Ethyl-1H-indole-6-carboxylic acid methyl ester (CAS No. 184150-81-0)
2-Ethyl-1H-indole-6-carboxylic acid methyl ester, with the CAS number 184150-81-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-Ethyl-1H-indole-6-carboxylic acid methyl ester features an indole core with a methyl ester group at the 6-position and an ethyl substituent at the 2-position, making it a valuable building block for the synthesis of more complex molecules.
The chemical formula of 2-Ethyl-1H-indole-6-carboxylic acid methyl ester is C13H13NO2, and its molecular weight is approximately 219.25 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of an appropriate indole derivative with a carboxylic acid or its equivalent, followed by esterification. The resulting product is a white to off-white solid that is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF).
In recent years, 2-Ethyl-1H-indole-6-carboxylic acid methyl ester has been extensively studied for its potential biological activities. One of the key areas of interest is its role as a precursor in the synthesis of novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Ethyl-1H-indole-6-carboxylic acid methyl ester could be a valuable starting material for developing new drugs to treat inflammatory diseases.
Beyond its anti-inflammatory properties, 2-Ethyl-1H-indole-6-carboxylic acid methyl ester has also been explored for its potential anticancer activities. Studies have demonstrated that certain derivatives of this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, a recent study published in Cancer Research found that a derivative of 2-Ethyl-1H-indole-6-carboxylic acid methyl ester selectively inhibited the growth of breast cancer cells by disrupting the PI3K/AKT signaling pathway. These results highlight the potential of this compound as a lead molecule for anticancer drug development.
The pharmacokinetic properties of 2-Ethyl-1H-indole-6-carboxylic acid methyl ester have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that this compound exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for effective drug delivery. Additionally, toxicological evaluations have shown that 2-Ethyl-1H-indole-6-carboxylic acid methyl ester has low toxicity at therapeutic doses, further supporting its potential for clinical applications.
In conclusion, 2-Ethyl-1H-indole-6-carboxylic acid methyl ester (CAS No. 184150-81-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.
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